Cas no 2034316-23-7 (N-{3-(furan-3-yl)pyrazin-2-ylmethyl}furan-3-carboxamide)

• Product Name: N-{3-(furan-3-yl)pyrazin-2-ylmethyl}furan-3-carboxamide
• CAS No: 2034316-23-7
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• CID: 6470044
• PubChem ID: 122162982
• Update Time: 2025-06-08

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-3-yl)pyrazin-2-ylmethyl}furan-3-carboxamide
• N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]furan-3-carboxamide
• N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}furan-3-carboxamide
• 2034316-23-7
• AKOS032469805
• N-((3-(furan-3-yl)pyrazin-2-yl)methyl)furan-3-carboxamide
• F6574-0249

• Inchi： 1S/C14H11N3O3/c18-14(11-2-6-20-9-11)17-7-12-13(16-4-3-15-12)10-1-5-19-8-10/h1-6,8-9H,7H2,(H,17,18)
• InChI Key： OQOVZTRVNREDCG-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C(CNC(C2=COC=C2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 269.08004122g/mol
• Monoisotopic Mass: 269.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.2Ų

Additional information on N-{3-(furan-3-yl)pyrazin-2-ylmethyl}furan-3-carboxamide

Comprehensive Overview of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}furan-3-carboxamide (CAS No. 2034316-23-7)

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}furan-3-carboxamide (CAS No. 2034316-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining furan and pyrazine rings, which are known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes or receptors associated with inflammatory and metabolic disorders.

The compound's furan-3-carboxamide moiety is a critical functional group, often linked to enhanced bioavailability and binding affinity in medicinal chemistry. Recent studies highlight its role as a promising scaffold for designing novel inhibitors, aligning with the growing demand for small-molecule therapeutics. Given the rise of AI-driven drug discovery, computational models have been employed to predict its interactions with biological targets, making it a subject of interest in cheminformatics and structure-activity relationship (SAR) analyses.

In agrochemical applications, N-{3-(furan-3-yl)pyrazin-2-ylmethyl}furan-3-carboxamide has shown potential as a precursor for developing eco-friendly pesticides. Its heterocyclic architecture aligns with trends in green chemistry, addressing concerns about environmental persistence and toxicity. This resonates with current consumer and regulatory focus on sustainable agriculture and reduced chemical footprints.

Synthetic routes to this compound often involve multistep organic reactions, including condensation and amidation, which are topics of interest in organic synthesis forums. Researchers frequently search for optimized synthetic protocols or catalytic methods to improve yield and purity, reflecting its practical challenges. Additionally, its spectroscopic characterization (e.g., NMR, HPLC-MS) is a common query among analytical chemists.

From a commercial perspective, CAS No. 2034316-23-7 is cataloged by specialty chemical suppliers catering to R&D sectors. Its niche status underscores the importance of custom synthesis services, a trending topic in pharmaceutical outsourcing. Discussions around intellectual property and patent landscapes related to its derivatives also emerge frequently, given its therapeutic potential.

In summary, N-{3-(furan-3-yl)pyrazin-2-ylmethyl}furan-3-carboxamide represents a versatile compound bridging multiple scientific disciplines. Its study aligns with contemporary priorities like precision medicine, sustainable chemistry, and high-throughput screening, making it a compelling subject for both academia and industry.